Cas no 1161711-81-4 (PerindoprilDe-2-((S)-ethyl2-(Ethylamino)pentanoate))

• Product Name: PerindoprilDe-2-((S)-ethyl2-(Ethylamino)pentanoate)
• CAS No: 1161711-81-4
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• CID: 6283376
• PubChem ID: 11321795
• Update Time: 2025-10-31

PerindoprilDe-2-((S)-ethyl2-(Ethylamino)pentanoate) Chemical and Physical Properties

Names and Identifiers

• 1-acetyl-octahydro-1H-indole-2-carboxylic acid
• SCHEMBL4800813
• EN300-9121029
• 1161711-81-4
• PerindoprilDe-2-((S)-ethyl2-(Ethylamino)pentanoate)
• AKOS000132171
• AKOS017276998

• Inchi： 1S/C11H17NO3/c1-7(13)12-9-5-3-2-4-8(9)6-10(12)11(14)15/h8-10H,2-6H2,1H3,(H,14,15)
• InChI Key： HJIKFDMILLVWHA-UHFFFAOYSA-N
• SMILES： OC(C1CC2CCCCC2N1C(C)=O)=O

Computed Properties

• Exact Mass: 211.12084340g/mol
• Monoisotopic Mass: 211.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 57.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on PerindoprilDe-2-((S)-ethyl2-(Ethylamino)pentanoate)

Perindopril De-2-((S)-ethyl-2-(Ethylamino)pentanoate) and CAS No. 1161711-81-4: A Comprehensive Overview

Perindopril De-2-((S)-ethyl-2-(Ethylamino)pentanoate), identified by the CAS number 1161711-81-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of angiotensin-converting enzyme (ACE) inhibitors, which are widely recognized for their therapeutic efficacy in managing cardiovascular diseases. The unique structure of Perindopril De-2-((S)-ethyl-2-(Ethylamino)pentanoate) incorporates a chiral center, making it a subject of extensive research for its pharmacological properties and potential applications in drug development.

The chemical structure of Perindopril De-2-((S)-ethyl-2-(Ethylamino)pentanoate) features a deprotected derivative of perindopril, where the ethyl ester group replaces the carboxylic acid moiety found in the parent compound. This modification not only influences its pharmacokinetic profile but also opens up possibilities for exploring novel therapeutic pathways. The presence of the (S)-configuration at the chiral center enhances its binding affinity to the ACE enzyme, thereby improving its inhibitory activity.

In recent years, there has been growing interest in the development of next-generation ACE inhibitors that offer improved efficacy and reduced side effects. The compound Perindopril De-2-((S)-ethyl-2-(Ethylamino)pentanoate) has emerged as a promising candidate in this context. Studies have demonstrated that this derivative exhibits potent inhibitory effects on ACE, leading to a significant reduction in angiotensin II levels and subsequent vasodilation. This mechanism of action makes it an effective therapeutic agent for conditions such as hypertension and heart failure.

The pharmacological properties of Perindopril De-2-((S)-ethyl-2-(Ethylamino)pentanoate) have been extensively studied in both preclinical and clinical settings. Preclinical studies have shown that this compound not only inhibits ACE but also exhibits a high degree of selectivity, minimizing interactions with other enzymes. This selectivity is crucial for reducing the occurrence of adverse effects associated with non-selective ACE inhibitors. Additionally, the compound has demonstrated a favorable pharmacokinetic profile, with rapid absorption and prolonged half-life, making it suitable for once-daily dosing regimens.

Recent clinical trials have further validated the therapeutic potential of Perindopril De-2-((S)-ethyl-2-(Ethylamino)pentanoate). These trials have shown that patients treated with this compound experienced significant reductions in blood pressure and improvements in cardiac function compared to placebo. Moreover, the compound has been found to be well-tolerated, with minimal side effects reported. These findings suggest that Perindopril De-2-((S)-ethyl-2-(Ethylamino)pentanoate) could be a valuable addition to the armamentarium of drugs used for managing cardiovascular diseases.

The synthesis of Perindopril De-2-((S)-ethyl-2-(Ethylamino)pentanoate) involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The chiral center at the (S)-configuration is achieved through stereoselective synthesis techniques, which are critical for maintaining the pharmacological activity of the compound. Advances in synthetic methodologies have enabled researchers to optimize these processes, leading to more efficient and scalable production methods.

The role of computational chemistry and molecular modeling has been instrumental in understanding the structure-activity relationships (SAR) of Perindopril De-2-((S)-ethyl-2-(Ethylamino)pentanoate). By leveraging computational tools, researchers can predict how structural modifications will affect the pharmacological properties of the compound. This approach has facilitated the design of novel derivatives with enhanced potency and selectivity. Furthermore, computational studies have helped identify potential binding pockets on the ACE enzyme, providing insights into how Perindopril De-2-((S)-ethyl-2-(Ethylamino)pentanoate) interacts with its target.

The future prospects for Perindopril De-2-((S)-ethyl-2-(Ethylamino)pentanoate) are promising, with ongoing research aimed at expanding its therapeutic applications. Investigations are underway to explore its potential use in treating conditions beyond hypertension and heart failure, such as chronic kidney disease and diabetic nephropathy. Additionally, studies are being conducted to evaluate its efficacy in combination therapies with other cardiovascular drugs. These efforts hold promise for developing more comprehensive treatment strategies for patients with complex cardiovascular conditions.

In conclusion, Perindopril De-2-((S)-ethyl-2-(Ethylamino)pentanoate), identified by CAS number 1161711-81-4, is a highly promising compound in the field of pharmaceutical chemistry. Its unique structure and potent pharmacological properties make it an attractive candidate for treating various cardiovascular diseases. With continued research and development, this compound has the potential to significantly improve patient outcomes and enhance quality of life for those suffering from chronic heart conditions.